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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzonitrile

Cat. No.: B1361363

An In-Depth Technical Guide to 4-Chloro-3-nitrobenzonitrile for Researchers and Drug
Development Professionals

Introduction

4-Chloro-3-nitrobenzonitrile, identified by CAS number 939-80-0, is a pivotal chemical
intermediate in the landscape of organic synthesis.[1] Its molecular architecture, featuring a
benzene ring functionalized with a nitrile, a nitro group, and a chlorine atom, provides a unique
combination of reactive sites.[2][3] This trifunctional nature makes it an exceptionally versatile
building block for constructing complex organic molecules.[4] Predominantly appearing as a
light yellow crystalline powder, this compound is a cornerstone in the synthesis pathways for a
wide array of high-value products, including active pharmaceutical ingredients (APIs),
advanced agrochemicals, and specialty dyes.[1][5][6] This guide offers a comprehensive
exploration of its physical and chemical properties, reactivity, synthesis protocols, and key
applications, providing scientists and developers with the technical insights required for its
effective utilization.

Physicochemical and Spectroscopic Profile

The utility of 4-Chloro-3-nitrobenzonitrile in a laboratory or industrial setting is fundamentally
governed by its physical and chemical properties. A thorough understanding of these
characteristics is essential for designing experiments, ensuring safety, and achieving high-
purity outcomes. The compound is typically a white to light yellow crystalline solid, a form that
contributes to its stability under standard conditions.[1][3]
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Core Physical and Chemical Data

The following table summarizes the key quantitative data for 4-Chloro-3-nitrobenzonitrile,

compiled from various authoritative sources.

Property Value References
CAS Number 939-80-0 [11[71[8]
Molecular Formula C7H3CIN20:2 [81I9][10]
Molecular Weight 182.56 g/mol [71197[11]
White to light yellow crystalline
Appearance [11[12][13]
powder
Melting Point 98-100 °C [71[12][14]
Boiling Point 284.8 £ 25.0 °C at 760 mmHg [1][9114]
Density ~1.5 g/cm?3 [1][14]
Sparingly soluble in water;
B Soluble in organic solvents like
Solubility [5][15]
ethanol, chloroform, and
acetone.
Flash Point 126.0 + 23.2°C [11197[14]
Vapor Pressure 0.0 £ 0.6 mmHg at 25°C [1][14]
LogP 1.50-1.96 [10][14]
Refractive Index 1.599 - 1.625 [1][5][16]

Purity

Typically 297-98%

[1]t71el

Spectroscopic Characterization

Spectroscopic analysis is fundamental for the verification and structural elucidation of 4-

Chloro-3-nitrobenzonitrile.
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e Fourier-Transform Infrared (FT-IR) and Raman Spectroscopy: FT-IR and y-Raman spectra
have been extensively recorded.[12][17] These techniques are invaluable for identifying the
characteristic vibrational frequencies of the nitrile (-C=N), nitro (-NO2), and chloro (-Cl)
functional groups attached to the aromatic ring.

o Crystal Structure: The crystal structure of 4-Chloro-3-nitrobenzonitrile has been reported,
revealing that molecules in the solid state are linked by weak intermolecular C-H-:-:O and C-
H---N hydrogen bonds.[12][17]

Reactivity and Synthetic Utility

The synthetic versatility of 4-Chloro-3-nitrobenzonitrile stems from the distinct reactivity of its
three functional groups, which can be manipulated selectively. The presence of two strong
electron-withdrawing groups (nitro and nitrile) significantly influences the reactivity of the
aromatic ring.[6]

e Nucleophilic Aromatic Substitution: The chlorine atom is susceptible to nucleophilic aromatic
substitution, a key reaction for introducing new functional groups at the C4 position.[6]

e Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group (-
NHz), opening pathways to a vast array of derivatives, such as 3-amino-4-chlorobenzonitrile.
[1][2] This transformation is fundamental in the synthesis of many pharmaceutical and dye

precursors.

o Transformations of the Nitrile Group: The nitrile group is a versatile handle for further
chemical modification. It can be hydrolyzed to form a carboxylic acid or converted into
biologically active tetrazole derivatives through reaction with sodium azide.[2]

This multi-faceted reactivity makes it an indispensable intermediate for building complex
molecular frameworks.[4]
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Preparation Core Reaction Workup & Purification
2. Add Fuming HNOs
slowly over 1 hour
(maintain <0°C)

1. Dissolve 4-Cl
in cold conc. H2S0a (<0°C)

Stir 20 min Stir 30+ min

4. Filter & Wash
(H20, NaHCO3, H20)

5. Recrystallize
(80% Ethanol/Water)

3. Quench in Ice Water 6. Dry under Vacuum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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